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Compound of Interest

Compound Name: CBZ-D-Methionine

Cat. No.: B554496 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

step-by-step procedures for the safe disposal of CBZ-D-Methionine, a protected amino acid

commonly used in peptide synthesis. Adherence to these guidelines will help maintain a safe

laboratory environment and ensure compliance with waste disposal regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to consult the Safety Data Sheet (SDS)

for CBZ-D-Methionine. While a specific SDS for this compound is not readily available in

public domains, general safety protocols for protected amino acids should be strictly followed.

Always handle the compound in a well-ventilated area, preferably within a chemical fume hood,

and wear appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from spills.

Respiratory Protection: If handling large quantities or if dust is generated, a NIOSH-approved

respirator is recommended.
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Step-by-Step Disposal Protocol
The disposal of CBZ-D-Methionine, as with most laboratory chemicals, should be treated as

hazardous waste unless explicitly determined otherwise by a qualified professional. Do not

dispose of this compound down the drain or in regular solid waste.

Waste Identification and Segregation:

Clearly label a dedicated waste container as "Hazardous Waste: CBZ-D-Methionine".

This waste should be segregated from other chemical waste streams to avoid potential

reactions. Do not mix with strong acids, bases, or oxidizing agents.

Containerization:

Use a chemically compatible and sealable container for solid waste. A high-density

polyethylene (HDPE) container is a suitable option.

For any solutions containing CBZ-D-Methionine, use a labeled, leak-proof liquid waste

container.

Solid Waste Disposal:

Carefully transfer the solid CBZ-D-Methionine waste into the designated hazardous

waste container.

Minimize the generation of dust during transfer.

Any materials contaminated with the compound, such as weighing paper, gloves, and

pipette tips, should also be placed in this container.

Liquid Waste Disposal:

Solutions containing CBZ-D-Methionine should be collected in a designated liquid

hazardous waste container.

Do not fill the container to more than 90% of its capacity to allow for vapor expansion and

prevent spills.
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Storage Pending Disposal:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

Follow your institution's guidelines for the storage of hazardous waste.

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.

Provide them with the accurate chemical name and any available hazard information.

Quantitative Data Summary
Due to the limited availability of a specific Safety Data Sheet for CBZ-D-Methionine, the

following table provides general physical and chemical properties based on related compounds

and general chemical principles.

Property Value

Appearance White to off-white crystalline powder

Molecular Formula C₁₃H₁₇NO₄S

Molecular Weight 283.34 g/mol

Solubility Soluble in organic solvents like methanol.

Incompatible Materials Strong oxidizing agents.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of CBZ-
D-Methionine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b554496?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1145730&productDescription=DL-METHIONINE+99%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b554496?utm_src=pdf-body
https://www.benchchem.com/product/b554496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: CBZ-D-Methionine Waste

Is the waste solid or liquid?

Solid Waste
(Powder, contaminated items)

Solid

Liquid Waste
(Solutions)

Liquid

Collect in a labeled,
sealable solid waste container

Collect in a labeled,
leak-proof liquid waste container

Store in a designated
hazardous waste area

Contact Environmental Health & Safety (EHS)
or licensed disposal contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for CBZ-D-Methionine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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